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Compound of Interest

Compound Name: Spautin-1

Cat. No.: B610934

For Researchers, Scientists, and Drug Development Professionals

Spautin-1, a potent and specific autophagy inhibitor, has garnered significant attention in
cellular biology and drug discovery for its ability to modulate critical signaling pathways. This
technical guide provides an in-depth exploration of the molecular targets of Spautin-1,
presenting key quantitative data, detailed experimental methodologies, and visual
representations of its mechanisms of action.

Core Molecular Targets and Quantitative Data

Spautin-1 primarily exerts its biological effects by targeting several key proteins involved in
autophagy and other cellular processes. The following tables summarize the quantitative data
associated with these interactions.

Primary Targets Parameter Value Assay Condition

Cell-free
USP10 IC50 0.6 - 0.7 uM[1][2] deubiquitinase activity
assay[1]

Cell-free
USP13 IC50 0.6 - 0.7 uM[1][2] deubiquitinase activity
assay[1]
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Table 1: Inhibition of Primary Deubiquitinase Targets by Spautin-1. IC50 values indicate the
concentration of Spautin-1 required to inhibit 50% of the enzymatic activity of USP10 and
USP13.

Other Identified

Effect Observed In
Targets/Pathways
Vps34/Beclin-1 Complex Promotes degradation[1][3] Various cell lines

Binds to and disrupts import[4] ]
TOMM Complex (TOMM70) 5] Human cell lines
Mitochondrial Complex | Suppresses activity[6][7] Isolated mitochondria

Inactivates AKT, activates Chronic Myeloid Leukemia
PISK/AKT/GSK3[ Pathway

GSK3p[2][8] cells[8]

Table 2: Additional Molecular Targets and Cellular Pathways Modulated by Spautin-1. This
table outlines the qualitative effects of Spautin-1 on other identified targets and signaling
pathways.

Signaling Pathways and Mechanisms of Action

Spautin-1's multifaceted effects stem from its interaction with distinct cellular signaling
pathways. The following diagrams illustrate these complex interactions.
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Spautin-1 inhibits autophagy by targeting USP10/13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. medchemexpress.com [medchemexpress.com]

3. Regulation of the Tumor-Suppressor BECLIN 1 by Distinct Ubiquitination Cascades - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. Spautin-1 promotes PINK1-PRKN-dependent mitophagy and improves associative
learning capability in an alzheimer disease animal model - PMC [pmc.ncbi.nim.nih.gov]

e 5. Spautin-1 promotes PINK1-PRKN-dependent mitophagy and improves associative
learning capability in an alzheimer disease animal model - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. Spautin-1 inhibits mitochondrial complex | and leads to suppression of the unfolded
protein response and cell survival during glucose starvation - PMC [pmc.nchbi.nlm.nih.gov]

o 7.researchgate.net [researchgate.net]

e 8. Spautin-1, a novel autophagy inhibitor, enhances imatinib-induced apoptosis in chronic
myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Unraveling the Molecular Interactions of Spautin-1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610934#investigating-the-molecular-targets-of-
spautin-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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